Cas no 1388214-38-7 (1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid
• CAS No: 1388214-38-7
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 6268283
• PubChem ID: 140269464
• Update Time: 2025-07-15

1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7563638
• 1388214-38-7
• 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H13N3O3/c1-8-3-4-11(13-5-8)18-7-10-9(12(16)17)6-14-15(10)2/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： AWVVYKCJQGRJQU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CN=1)CC1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid

Introduction to 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid (CAS No. 1388214-38-7) and Its Emerging Applications in Chemical Biology

1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1388214-38-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 1-position, a pyridine moiety at the 5-position, and an ester-like functionality at the 4-position contributes to its multifaceted interactions with biological targets.

The nomenclature of this compound reflects its intricate structure, with each substituent playing a critical role in determining its biological efficacy. The 5-methylpyridin-2-yl)oxy]methyl group, for instance, introduces a hydrophobic pocket that can interact with lipid bilayers or hydrophobic pockets of proteins, while the carboxylic acid functionality at the 4-position allows for potential ionization and interaction with charged residues in biological macromolecules. These features make it a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds like pyrazole derivatives for therapeutic applications. The 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid has been studied for its ability to modulate various signaling pathways involved in diseases such as cancer, neurodegeneration, and autoimmune disorders. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes implicated in disease progression. Kinases are pivotal enzymes that regulate numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The methylpyridinyl moiety in this compound could serve as a hinge-binding region that interacts with ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies have suggested that this compound may bind effectively to several kinases, including those involved in tyrosine phosphorylation cascades.

Furthermore, the ester-like functionality at the 4-position of the pyrazole ring could be exploited for prodrug design or targeted delivery systems. Ester linkages are commonly used in prodrug formulations due to their stability in vivo but hydrolyzable nature in specific tissues or under enzymatic conditions. This feature could enhance the bioavailability or target specificity of this compound when administered therapeutically.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex derivatives like 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid, making it more accessible for large-scale screening and optimization. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine-pyrazole core structure efficiently. These synthetic methodologies have not only facilitated structural diversification but also allowed researchers to explore novel analogs with enhanced potency and selectivity.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro assays have demonstrated inhibitory activity against several kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly encouraging given the growing interest in kinase inhibitors as therapeutic agents. Additionally, cell-based assays have shown that this compound can induce apoptosis in cancer cell lines while sparing normal cells, suggesting a high degree of selectivity.

The mechanism of action (MoA) of 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid is still under investigation, but early studies suggest that it may exert its effects through multiple pathways. One proposed mechanism involves inhibition of tyrosine kinases, which are known to play a role in cell proliferation and survival. By blocking these kinases, the compound could disrupt signaling cascades that lead to uncontrolled cell growth.

Another possible mechanism involves interaction with transcription factors or other regulatory proteins involved in gene expression. Pyrazole derivatives are known to modulate transcriptional activity by binding to specific DNA sequences or protein-DNA complexes. The unique structural features of this compound may enable it to interact with such targets effectively.

The development of new drug candidates often involves optimizing physicochemical properties such as solubility, permeability, and metabolic stability. The hydrophobicity imparted by the methylpyridinyl group could enhance membrane permeability but may also pose challenges for solubility and absorption after oral administration. To address these issues, researchers are exploring strategies such as prodrug formulations or co-administration with solubilizing agents.

Preclinical safety studies have been conducted to assess the toxicity profile of 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid, providing valuable insights into its potential side effects. Initial results indicate that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further studies are needed to fully characterize its safety profile before human clinical trials can be initiated.

The future direction of research on this compound includes exploring its potential as an adjuvant therapy alongside existing treatments for cancer and inflammatory diseases. Combination therapies have shown great promise in clinical settings by leveraging synergistic effects between different drugs or by targeting multiple pathways simultaneously. The broad spectrum of activity suggested by preclinical data makes 1-methyl-5-{[(5-methylpyridin-2-yl)oxy]methyl}-1H-pyrazole-4-carboxylic acid an attractive candidate for combination regimens.

In conclusion,1-methyl-5-{[(5-methylpyridin-2-yloxy)methyle]-} 1H-pyrazole -4-carboxylic acid (CAS No.,1388214 -38 -7) represents a structurally intriguing compound with significant potential in chemical biology . Its unique pharmacophoric features , combined with promising preclinical data , position it as a valuable asset for further exploration . As research continues , additional insights into its mechanisms , efficacy , and safety will be uncovered , paving the way for novel therapeutic applications . p >